Cas no 74671-17-3 (Benzeneethanamine,4-ethenyl-N-(1-methylethyl)-)

Benzeneethanamine,4-ethenyl-N-(1-methylethyl)- structure
74671-17-3 structure
Product Name:Benzeneethanamine,4-ethenyl-N-(1-methylethyl)-
CAS No:74671-17-3
MF:C13H19N
MW:189.29666352272
CID:571498
PubChem ID:3018534
Update Time:2025-04-19

Benzeneethanamine,4-ethenyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-ethenyl-N-(1-methylethyl)-
    • N-[2-(4-ethenylphenyl)ethyl]propan-2-amine
    • N-isopropyl-p-vinylphenethylamine
    • NS00059765
    • SCHEMBL9617576
    • EINECS 277-963-0
    • WKEHOEOBHHJZPS-UHFFFAOYSA-N
    • p-Isopropylaminoethylstyrene
    • DTXSID40996195
    • 74671-17-3
    • Inchi: 1S/C13H19N/c1-4-12-5-7-13(8-6-12)9-10-14-11(2)3/h4-8,11,14H,1,9-10H2,2-3H3
    • InChI Key: WKEHOEOBHHJZPS-UHFFFAOYSA-N
    • SMILES: N(CCC1C=CC(C=C)=CC=1)C(C)C

Computed Properties

  • Exact Mass: 189.152
  • Monoisotopic Mass: 189.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.914
  • Boiling Point: 282°C at 760 mmHg
  • Flash Point: 122.1°C
  • Refractive Index: 1.532

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